3-(4-chlorophenyl)-3-[(3,4-diethoxybenzoyl)amino]propanoic acid

• IUPAC Name: 3-(4-chlorophenyl)-3-[(3,4-diethoxybenzoyl)amino]propanoic acid
• InChI: InChI=1S/C20H22ClNO5/c1-3-26-17-10-7-14(11-18(17)27-4-2)20(25)22-16(12-19(23)24)13-5-8-15(21)9-6-13/h5-11,16H,3-4,12H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key: MMCFYHQLVGGLGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)NC(CC(=O)O)C2=CC=C(C=C2)Cl)OCC
• Molecular Formula: C20H22ClNO5
• Molecular Weight: 391.8 g/mol

Description

3-(4-chlorophenyl)-3-[(3,4-diethoxybenzoyl)amino]propanoic acid, also known as CI-994, is a small molecule inhibitor of histone deacetylases (HDACs). It has been shown to have potential therapeutic effects in cancer and other diseases.

Mechanism of Action

3-(4-chlorophenyl)-3-[(3,4-diethoxybenzoyl)amino]propanoic acid works by inhibiting HDACs, which are enzymes that remove acetyl groups from histone proteins. Histones are proteins that package DNA in the nucleus of cells. Acetylation of histones is a key regulatory mechanism of gene expression. Inhibition of HDACs leads to an increase in histone acetylation, which can lead to changes in gene expression and cellular processes, such as apoptosis.
Biochemical and Physiological Effects:
3-(4-chlorophenyl)-3-[(3,4-diethoxybenzoyl)amino]propanoic acid has been shown to have several biochemical and physiological effects. In cancer cells, it can induce apoptosis and inhibit cell proliferation. It can also sensitize cancer cells to radiation and chemotherapy. In HIV-infected cells, it can inhibit viral replication. In malaria parasites, it can inhibit growth and development. In animal models of Alzheimer's disease, it can improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of 3-(4-chlorophenyl)-3-[(3,4-diethoxybenzoyl)amino]propanoic acid is that it is a small molecule inhibitor, which makes it easier to study in vitro and in vivo. It has also been shown to have potential therapeutic effects in a variety of diseases, which makes it a promising candidate for drug development.
One limitation of 3-(4-chlorophenyl)-3-[(3,4-diethoxybenzoyl)amino]propanoic acid is that it is not selective for specific HDAC isoforms, which can lead to off-target effects. Additionally, the mechanism of action of HDAC inhibitors is not fully understood, which can make it difficult to predict their effects in different cell types and disease states.

Future Directions

There are several future directions for 3-(4-chlorophenyl)-3-[(3,4-diethoxybenzoyl)amino]propanoic acid research. One direction is to develop more selective HDAC inhibitors that target specific isoforms. This could lead to fewer off-target effects and more specific therapeutic effects. Another direction is to study the effects of 3-(4-chlorophenyl)-3-[(3,4-diethoxybenzoyl)amino]propanoic acid in combination with other drugs, such as radiation and chemotherapy. This could lead to more effective cancer treatments. Finally, more research is needed to understand the mechanism of action of HDAC inhibitors and their effects in different cell types and disease states. This could lead to the development of more effective and specific HDAC inhibitors for a variety of diseases.

Scientific Research Applications

3-(4-chlorophenyl)-3-[(3,4-diethoxybenzoyl)amino]propanoic acid has been studied extensively for its potential therapeutic effects in cancer. It has been shown to induce apoptosis (programmed cell death) in cancer cells and inhibit their growth. Additionally, it has been shown to sensitize cancer cells to radiation and chemotherapy, making them more susceptible to treatment.
In addition to cancer, 3-(4-chlorophenyl)-3-[(3,4-diethoxybenzoyl)amino]propanoic acid has also been studied for its potential therapeutic effects in other diseases, such as HIV, malaria, and Alzheimer's disease. It has been shown to inhibit the replication of the HIV virus and the growth of malaria parasites. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.